1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol

• IUPAC Name: 1-[1,3-benzothiazol-2-yl(methyl)amino]propan-2-ol
• InChI: InChI=1S/C11H14N2OS/c1-8(14)7-13(2)11-12-9-5-3-4-6-10(9)15-11/h3-6,8,14H,7H2,1-2H3
• InChI Key: QJPBEAZYMPLOBM-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C1=NC2=CC=CC=C2S1)O
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol

Description

1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol is a chemical compound that has been extensively researched for its therapeutic properties. It is a member of the benzothiazole family of compounds, which are known to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol is not fully understood. However, studies have suggested that it may exert its therapeutic effects by modulating various signaling pathways in the body, including the MAPK/ERK pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
Studies have shown that 1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol exhibits various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to improve cognitive function and reduce neuroinflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol in lab experiments is its potential therapeutic properties. It has been found to exhibit various biological activities, making it a promising candidate for further research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Further studies are needed to elucidate its precise mechanism of action and to optimize its pharmacological properties. Additionally, there is a need for more studies to investigate the safety and toxicity of this compound, particularly in vivo.

Synthesis Methods

The synthesis of 1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol involves the reaction of 2-aminobenzothiazole with 2-chloro-1-(chloromethyl)propane in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydroxide to obtain 1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol.

Scientific Research Applications

1-[1,3-Benzothiazol-2-yl(methyl)amino]propan-2-ol has been extensively studied for its potential therapeutic properties. It has been found to exhibit anticancer, anti-inflammatory, and antioxidant activities. It has also been investigated for its potential use as a neuroprotective agent.